2-(3-Ethoxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(3-ethoxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H13NO3/c1-2-18-12-5-3-4-10(8-12)13-9-11(14(16)17)6-7-15-13/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: XJTPCCPBHGUIBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NC=CC(=C2)C(=O)O
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID20679499
• Molecular Weight: 243.26 g/mol
• CAS RN: 1262005-38-8

Description

2-(3-Ethoxyphenyl)isonicotinic acid, 95% (EPIN) is an organic compound belonging to the family of isonicotinic acids. It is a white, odorless crystalline powder that is soluble in water, methanol, and ethanol. EPIN has a molecular weight of 194.21 g/mol and a melting point of 128-130°C. It has a wide range of applications in research and industry, including its use as a reagent in chemical synthesis, as a catalyst, and as a pharmaceutical intermediate.

Mechanism of Action

2-(3-Ethoxyphenyl)isonicotinic acid, 95% has been found to interact with a variety of enzymes and receptors, including acetylcholine receptors, muscarinic receptors, and GABA receptors. It is believed that 2-(3-Ethoxyphenyl)isonicotinic acid, 95% interacts with these receptors by binding to their active sites and modulating their activity. This interaction has been found to be reversible, meaning that the effects of 2-(3-Ethoxyphenyl)isonicotinic acid, 95% can be reversed by the addition of a competitive antagonist.
Biochemical and Physiological Effects
2-(3-Ethoxyphenyl)isonicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the activity of several enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to have an inhibitory effect on the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. In addition, 2-(3-Ethoxyphenyl)isonicotinic acid, 95% has been found to have an inhibitory effect on the activity of the enzyme phospholipase A2, which is involved in the breakdown of phospholipids.

Advantages and Limitations for Lab Experiments

2-(3-Ethoxyphenyl)isonicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available. It is also relatively stable and has a wide range of applications in research and industry. However, 2-(3-Ethoxyphenyl)isonicotinic acid, 95% also has several limitations. It is not water-soluble, which makes it difficult to use in aqueous solutions. In addition, it is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The future of 2-(3-Ethoxyphenyl)isonicotinic acid, 95% in laboratory experiments is promising. Researchers are currently exploring its potential as a reagent in the synthesis of pharmaceuticals and other organic compounds, as well as its potential as a catalyst in the synthesis of amines and amides. In addition, researchers are exploring its potential as a therapeutic agent, as it has been found to interact with a variety of enzymes and receptors. Finally, researchers are exploring its potential as a tool for studying the mechanism of action of drugs, as its interactions with enzymes and receptors can be used to better understand the effects of drugs on the body.

Synthesis Methods

2-(3-Ethoxyphenyl)isonicotinic acid, 95% can be synthesized through a variety of methods, including the Fischer esterification reaction and the reaction of isonicotinic acid with 3-ethoxyphenol. In the Fischer esterification reaction, isonicotinic acid is reacted with an alcohol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid, to form the desired ester. In the reaction of isonicotinic acid with 3-ethoxyphenol, isonicotinic acid is reacted with 3-ethoxyphenol in the presence of a base catalyst, such as sodium hydroxide, to form the desired product.

Scientific Research Applications

2-(3-Ethoxyphenyl)isonicotinic acid, 95% is widely used in scientific research and laboratory experiments. It is used as a reagent in a variety of chemical syntheses, such as the synthesis of pharmaceuticals and other organic compounds. It is also used as a catalyst in the synthesis of a variety of organic compounds, such as amines and amides. 2-(3-Ethoxyphenyl)isonicotinic acid, 95% is also used to study the mechanism of action of drugs, as it has been found to interact with a variety of enzymes and receptors, including acetylcholine receptors, muscarinic receptors, and GABA receptors.